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Compound of Interest

Compound Name: 11-O-Methylpseurotin A

Cat. No.: B1207499

An In-depth Review of the Pseurotin Family of Fungal Metabolites

Introduction

The pseurotins are a fascinating family of fungal secondary metabolites that have garnered
significant attention from the scientific community. Characterized by a unique and complex 1-
oxa-7-azaspiro[4.4]non-2-ene-4,6-dione core, these compounds are produced by various
species of fungi, most notably from the genus Aspergillus.[1] First isolated in 1976, pseurotin A
stands as the most well-known member of this family. Since their discovery, pseurotins have
been shown to exhibit a wide spectrum of biological activities, including antifungal, antibiotic,
anti-angiogenic, immunomodulatory, and anti-cancer properties.[2][3][4] Their diverse
therapeutic potential and intricate chemical structures make them compelling candidates for
drug discovery and development.

This technical guide provides a comprehensive literature review of the pseurotin family of
compounds. It covers their biosynthesis, multifaceted biological activities, and mechanisms of
action. The guide summarizes quantitative data in structured tables, details key experimental
protocols, and uses visualizations to illustrate complex biological pathways and workflows,
serving as a vital resource for researchers, scientists, and professionals in the field of drug
development.

Biosynthesis of Pseurotin A

The biosynthesis of pseurotin A is a complex process orchestrated by a dedicated gene cluster,
with the hybrid polyketide synthase-nonribosomal peptide synthetase (PKS-NRPS) enzyme,
PsoA, playing a central role.[5][6] The pathway begins with the PsoA-mediated formation of the
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core spiro-ring structure from a precursor, azaspirene.[6][7] Following the initial synthesis, a
series of post-modification enzymes tailor the molecule to produce pseurotin A and its
analogues.

Key enzymatic steps in the post-PKS-NRPS modification include:

PsoC: A methyltransferase that methylates the tertiary alcohol at the C8 position.[5]
e PsoD: A cytochrome P450 enzyme responsible for oxidizing the benzyl carbon.[5]

e PsoE: A glutathione S-transferase that isomerizes a carbon-carbon double bond in the side
chain from the E to the Z configuration.[5]

e PsoF: A unique bifunctional enzyme with epoxidase and methyltransferase domains that
epoxidizes a double bond in the tail, which is then hydrolyzed to form pseurotin A.[5][6]

The combinatorial nature of these biosynthetic steps contributes to the structural diversity
observed within the pseurotin family.[6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4605568/
https://www.mdpi.com/1660-3397/21/4/215
https://en.wikipedia.org/wiki/Pseurotin_A
https://en.wikipedia.org/wiki/Pseurotin_A
https://en.wikipedia.org/wiki/Pseurotin_A
https://en.wikipedia.org/wiki/Pseurotin_A
https://pmc.ncbi.nlm.nih.gov/articles/PMC4605568/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4605568/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Core Synthesis
Post-PKS-NRPS Modifications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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